molecular formula C7H12BrN3O B13540843 4-Bromo-1-(1-methoxypropan-2-yl)-1h-pyrazol-3-amine

4-Bromo-1-(1-methoxypropan-2-yl)-1h-pyrazol-3-amine

Cat. No.: B13540843
M. Wt: 234.09 g/mol
InChI Key: ROTDCEGYFVIONI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

    is a chemical compound with the following structural formula:

    4-Bromo-1-(1-methoxypropan-2-yl)-1H-pyrazol-3-amine: BrC5H8N3O\text{BrC}_5\text{H}_8\text{N}_3\text{O}BrC5​H8​N3​O

    .
  • It contains a pyrazole ring substituted with a bromine atom and an isopropyl group connected via an ether linkage.
  • The compound’s systematic name is 4-bromo-1-N-(1-methoxypropan-2-yl)benzene-1,2-diamine .
  • It is used in various scientific applications due to its unique structure and reactivity.
  • Preparation Methods

      Synthetic Routes:

      Industrial Production:

  • Chemical Reactions Analysis

      Major Products:

  • Scientific Research Applications

      Biology and Medicine:

  • Mechanism of Action

      Targets and Pathways:

  • Comparison with Similar Compounds

    Similar Compounds

      4-Bromo-1H-pyrazole: Lacks the isopropyl group.

      1-(1-Methoxypropan-2-yl)pyrazole: Lacks the bromine substitution.

    Remember that this compound’s properties and applications are continually explored, and further research contributes to our understanding.

    Properties

    Molecular Formula

    C7H12BrN3O

    Molecular Weight

    234.09 g/mol

    IUPAC Name

    4-bromo-1-(1-methoxypropan-2-yl)pyrazol-3-amine

    InChI

    InChI=1S/C7H12BrN3O/c1-5(4-12-2)11-3-6(8)7(9)10-11/h3,5H,4H2,1-2H3,(H2,9,10)

    InChI Key

    ROTDCEGYFVIONI-UHFFFAOYSA-N

    Canonical SMILES

    CC(COC)N1C=C(C(=N1)N)Br

    Origin of Product

    United States

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.